5-(2-chlorophenyl)-4-(4-ethylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 3-(2-chlorophenyl)-4-(4-ethylphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H14ClN3S/c1-2-11-7-9-12(10-8-11)20-15(18-19-16(20)21)13-5-3-4-6-14(13)17/h3-10H,2H2,1H3,(H,19,21)
• InChI Key: SHQMONJQUCKKID-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=NNC2=S)C3=CC=CC=C3Cl
• Molecular Formula: C16H14ClN3S
• Molecular Weight: 315.8 g/mol

Description

5-(2-chlorophenyl)-4-(4-ethylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione, also known as CETT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CETT has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 5-(2-chlorophenyl)-4-(4-ethylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione is not fully understood. However, studies have suggested that this compound may inhibit the growth of microorganisms by disrupting their cell membrane and cell wall. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
Studies have shown that this compound has a low toxicity profile and does not cause significant adverse effects on vital organs such as the liver and kidneys. This compound has been found to have antioxidant properties and may protect against oxidative stress. This compound has also been shown to have anti-inflammatory effects and may be useful in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

5-(2-chlorophenyl)-4-(4-ethylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity yield. This compound also has a low toxicity profile and does not require special handling or storage conditions. However, this compound has some limitations for lab experiments. It has limited solubility in water and may require the use of organic solvents. This compound also has a short half-life and may require frequent dosing in experiments.

Future Directions

There are several future directions for 5-(2-chlorophenyl)-4-(4-ethylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione research. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields. This compound may also be studied for its potential use in combination therapies with other drugs. Additionally, the development of new this compound derivatives with improved properties may be explored. Finally, studies may be conducted to investigate the potential use of this compound in clinical trials for the treatment of various diseases.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Further research is needed to fully understand the potential of this compound and its derivatives in various fields of scientific research.

Synthesis Methods

The synthesis of 5-(2-chlorophenyl)-4-(4-ethylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione involves the reaction of 2-chlorobenzaldehyde with 4-ethylbenzaldehyde and thiourea in the presence of a base catalyst. This reaction yields this compound as a yellow solid with a melting point of 192-194°C. The purity of this compound can be improved by recrystallization from an appropriate solvent.

Scientific Research Applications

5-(2-chlorophenyl)-4-(4-ethylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione has been found to have potential applications in various fields of scientific research. In the pharmaceutical industry, this compound has been studied for its antifungal, antibacterial, and antitumor properties. This compound has also been investigated for its potential use as a herbicide and insecticide.